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Compound of Interest

Compound Name: Stearyl acetate

Cat. No.: B7779798

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl acetate, the ester of stearyl alcohol and acetic acid, is a long-chain fatty acid ester with
applications in various industries, including pharmaceuticals and cosmetics, where it can
function as an emollient, lubricant, or consistency agent. Understanding its thermal properties
is crucial for formulation development, manufacturing processes, and stability assessment. This
application note details the use of Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) to characterize the thermal behavior of stearyl acetate.
DSC provides information on melting behavior and heat of fusion, while TGA reveals its thermal
stability and decomposition profile.

Physicochemical Properties of Stearyl Acetate

Stearyl acetate (also known as octadecyl acetate) is a waxy solid at room temperature. Its
fundamental properties are summarized below.
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Property Value Reference
Molecular Formula C20H4002 [1112][3]
Molecular Weight 312.53 g/mol [11[2][3]
Melting Point 32.84-35.0°C [2][3]
Appearance White to pale yellow waxy solid  [4]

Experimental Protocols
Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and heat of fusion (AHf) of stearyl acetate.
Instrumentation: A calibrated Differential Scanning Calorimeter.

Materials:

o Stearyl acetate (purity >297%)

e Aluminum DSC pans and lids

e An empty, hermetically sealed aluminum pan as a reference

Protocol:

Accurately weigh 5-10 mg of stearyl acetate into a standard aluminum DSC pan.
o Hermetically seal the pan to prevent any mass loss due to volatilization.

e Place the sample pan and the empty reference pan into the DSC cell.

e Equilibrate the sample at 0°C.

o Heat the sample from 0°C to 100°C at a constant heating rate of 10°C/min under a nitrogen
purge gas flow of 50 mL/min.

e Record the heat flow as a function of temperature.
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e Analyze the resulting DSC thermogram to determine the onset temperature of melting, the
peak melting temperature (Tm), and the area of the melting endotherm to calculate the heat
of fusion (AHf).

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition profile of stearyl acetate.
Instrumentation: A calibrated Thermogravimetric Analyzer.

Materials:

o Stearyl acetate (purity >97%)

e Ceramic or platinum TGA pans

Protocol:

e Accurately weigh 10-15 mg of stearyl acetate into a TGA pan.

e Place the pan into the TGA furnace.

o Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

e Maintain a constant nitrogen atmosphere with a purge gas flow rate of 50 mL/min to prevent
oxidative decomposition.

o Continuously record the sample weight as a function of temperature.

» Analyze the TGA curve (weight % vs. temperature) and its first derivative (DTG curve) to
determine the onset temperature of decomposition, the peak decomposition temperature,
and the percentage of mass loss.

Data Presentation

The following tables summarize the expected quantitative data from the thermal analysis of
stearyl acetate.

Table 1: DSC Data for Stearyl Acetate
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Parameter Value Unit
Onset of Melting ~32 °C
Peak Melting Temperature

34-35 °C[4]
(Tm)
Heat of Fusion (AHf) > 150 J/g[5]

Note: The heat of fusion is an estimated value based on data for similar long-chain fatty acid

esters.

Table 2: TGA Data for Stearyl Acetate

Parameter Value Unit

Onset of Decomposition (5%

~ 200 - 220 °C
mass loss)
Peak Decomposition o

Not explicitly found °C
Temperature
Mass Loss at 600°C ~100 %

Note: The onset of decomposition is an estimated range based on the thermal stability of other
C18 fatty acid esters. The decomposition of the alkyl chain is the primary thermal event.[6]

Visualization of Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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